Cas no 1169690-88-3 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)

3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine is a boronic ester derivative of pyrazolo[1,5-a]pyrimidine, serving as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its tetramethyl dioxaborolane moiety enhances stability and solubility, facilitating handling and storage under ambient conditions. The pyrazolo[1,5-a]pyrimidine core offers a rigid heterocyclic framework, making it valuable in pharmaceutical and agrochemical synthesis. This compound is particularly useful for constructing complex biaryl structures due to its efficient reactivity with aryl halides. Its high purity and consistent performance make it a reliable choice for research and industrial applications in medicinal chemistry and material science.
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine structure
1169690-88-3 structure
Product Name:3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
CAS No:1169690-88-3
MF:C12H16BN3O2
MW:245.085342407227
MDL:MFCD17214361
CID:2093566
PubChem ID:58268917
Update Time:2025-10-31

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
    • Pyrazolo[1,5-a]pyrimidine-3-boronic acid pinacol ester
    • 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
    • Pyrazolo[1,5-a]pyrimidine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • AKOS024260853
    • Z2044823957
    • AS-33472
    • DB-303838
    • SCHEMBL1693694
    • MFCD17214361
    • CS-0051655
    • 1169690-88-3
    • EN300-247430
    • Pyrazolo[1,5-a]pyrimidin-3-ylboronic acid pinacol ester
    • SY042257
    • PB11292
    • ZPGVBVUVOXWXDJ-UHFFFAOYSA-N
    • MDL: MFCD17214361
    • Inchi: 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-8-15-16-7-5-6-14-10(9)16/h5-8H,1-4H3
    • InChI Key: ZPGVBVUVOXWXDJ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN3C=CC=NC3=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 245.13400
  • Monoisotopic Mass: 245.1335569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.6Ų

Experimental Properties

  • PSA: 48.65000
  • LogP: 1.02850

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Pricemore >>

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3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Production Method

Additional information on 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine

3-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 1169690-88-3, commonly referred to as 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyrazolo[1,5-a]pyrimidine, a heterocyclic structure known for its unique electronic properties and potential applications in drug design and optoelectronic materials. The presence of the tetramethyl-dioxaborolane substituent further enhances its versatility and reactivity.

Pyrazolo[1,5-a]pyrimidine is a fused bicyclic structure consisting of a pyrazole ring fused to a pyrimidine ring. This structure is highly aromatic and exhibits strong electron-withdrawing properties due to the nitrogen atoms in the rings. The substitution at the 3-position with a tetramethyl-dioxaborolane group introduces additional functionalization possibilities. The dioxaborolane moiety is known for its stability and ability to act as a leaving group in certain reactions, making it valuable in organic synthesis.

Recent studies have highlighted the potential of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine in the development of advanced materials. Researchers have explored its use in creating novel boron-containing polymers and low-dimensional materials. The incorporation of boron into such structures has been shown to improve thermal stability and mechanical properties, making them suitable for high-performance applications.

In the realm of drug discovery, this compound has been investigated as a potential lead for developing anti-cancer agents. The pyrazolo[1,5-a]pyrimidine core has been associated with kinase inhibition activity, which is crucial in targeting various cancer pathways. The tetramethyl-dioxaborolane substituent may further modulate the compound's bioavailability and pharmacokinetic properties.

The synthesis of 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold. This is followed by functionalization at the 3-position using appropriate coupling reactions or substitution chemistry. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity.

From an environmental perspective, this compound demonstrates moderate stability under standard conditions. However, its degradation pathways under various environmental conditions require further investigation to ensure sustainable practices in its production and application.

In conclusion, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as materials science and pharmaceuticals.

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